4,7-dihydroimidazo[4,5-d][1,3]diazepin-8(1H)-one hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of imidazole derivatives, which includes “4,7-dihydroimidazo[4,5-d][1,3]diazepin-8(1H)-one hydrochloride”, involves the formation of key bonds during the creation of the imidazole ring . The synthesis of new imidazole derivatives is performed according to specific procedures .Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Synthesis of Benzimidazoles, Quinoxalines, and Benzo[diazepines]
A comprehensive review highlights the synthetic approaches for benzimidazoles, quinoxalines, and benzo[diazepines] from o-phenylenediamines with various electrophilic reagents. The synthesis of these compounds, including structures related to 4,7-dihydroimidazo[4,5-d][1,3]diazepin-8(1H)-one hydrochloride, has been a significant area of research due to their diverse chemical properties and potential therapeutic applications. The review also touches on the biological applications of these compounds, emphasizing their relevance in medicinal chemistry (Ibrahim, 2011).
Biological Significance
Antipsychotic and Anxiolytic Properties
Research into the pharmacodynamic properties and efficacy of compounds structurally related to this compound, such as alprazolam and midazolam, indicates their use in treating anxiety and depression. Alprazolam, for example, has been shown to have antidepressant activity, suggesting that similar compounds might also possess significant therapeutic benefits in mental health disorders (Dawson, Jue, & Brogden, 1984).
Sedative and Amnestic Effects
Compounds like remimazolam offer a favorable alternative to traditional intravenous anesthetic agents due to their fast onset, high safety profile, and short duration of action. The varied effects of benzodiazepines, including sedation and amnesia, underscore the chemical versatility and potential clinical utility of compounds within this chemical class, including those structurally akin to this compound (Noor et al., 2021).
Analgesic Infusion Regimens
The efficacy of benzodiazepine derivatives in analgesic infusion regimens for pain management, particularly in combination with other drugs, highlights their importance in clinical settings. This suggests that derivatives of this compound could have applications in multimodal analgesia, enhancing therapeutic outcomes through their pharmacological actions (Nemec et al., 2011).
Properties
IUPAC Name |
4,7-dihydro-1H-imidazo[4,5-d][1,3]diazepin-8-one;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4O.ClH/c11-4-1-7-2-9-6-5(4)8-3-10-6;/h2-3H,1H2,(H,7,9)(H,8,10);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOUSBGFCJXEEEL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)C2=C(NC=N1)N=CN2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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